Cas no 1159512-33-0 (4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride)

4-Amino-3-bromo-5-nitrophenylsulphur pentafluoride is a specialized organosulfur compound featuring a pentafluorosulfur (–SF₅) group attached to a substituted phenyl ring. The presence of amino, bromo, and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for pharmaceuticals and agrochemicals. The –SF₅ group contributes to high stability and unique electronic properties, useful in designing bioactive molecules or materials with tailored characteristics. Its structural complexity allows for selective modifications, enabling precise control in cross-coupling or nucleophilic substitution reactions. This compound is particularly advantageous in advanced organic synthesis where functional group diversity and stability are critical.

4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride structure

1159512-33-0 structure

Product Name:4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride

CAS No:1159512-33-0

MF:C₆H₄BrF₅N₂O₂S

MW:343.069176673889

MDL:MFCD11501049

CID:2624882

PubChem ID:45933662

Update Time:2025-06-09

4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride
- 4-Amino-3-bromo-5-nitrophenylsulphurpentafluoride
- 1159512-33-0
- Sulfur, (4-amino-3-bromo-5-nitrophenyl)pentafluoro-, (OC-6-21)-
- PS-10425
- 2-BROMO-6-NITRO-4-(PENTAFLUORO-??-SULFANYL)ANILINE
- CS-0366555
- MFCD11501049
- 4-amino-3-bromo-5-nitrophenylsulfur pentafluoride
- AKOS037655301
- 2-bromo-6-nitro-4-(pentafluoro-lambda6-sulfanyl)aniline
- MDL： MFCD11501049
- Inchi： 1S/C6H4BrF5N2O2S/c7-4-1-3(17(8,9,10,11)12)2-5(6(4)13)14(15)16/h1-2H,13H2
- InChI Key： JDXVOSDDSUMRRH-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)S(F)(F)(F)(F)F)[N+](=O)[O-])N

Computed Properties

Exact Mass: 341.90970Da
Monoisotopic Mass: 341.90970Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 72.8Å²

4-Amino-3-bromo-5-nitrophenylsulphur Pentafluoride Pricemore >>

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